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Compound of Interest

Compound Name: Ethyl 2-cyanopropanoate

Cat. No.: B031390

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Ethyl 2-
cyanopropanoate (CAS No. 1572-99-2), a key building block in various organic syntheses.
Adherence to the following protocols is crucial for ensuring a safe laboratory environment and
maintaining the integrity of experimental outcomes.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. Below is a summary of the key properties of Ethyl 2-
cyanopropanoate.
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Property Value Source
Molecular Formula CeHoaNO2 [1112]
Molecular Weight 127.14 g/mol [1]
Appearance Colorless to light yellow liquid [31[4]
Boiling Point 193 °C [3]
Density 1.01 g/cm3 [3]
Flash Point 96 °C [3]
Storage Temperature Room temperature, in an inert 1]
atmosphere

GHS Hazard and Precautionary Statements

Ethyl 2-cyanopropanoate is classified as a hazardous substance. The following table
summarizes its GHS classification and the corresponding precautionary measures that must be
observed.
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GHS

. Pictogram
Classification

Signal Word

Hazard
Statements (H-
Statements)

Precautionary
Statements (P-
Statements)

Acute Toxicity, E,
lraalt text
Oral (Category 3)

Danger

H301: Toxic if
swallowed.[1][6]

P264: Wash
hands thoroughly
after handling.[3]
P270: Do not
eat, drink or
smoke when
using this
product.[4][6]
P301+P310: IF
SWALLOWED:
Immediately call
a POISON
CENTER or
doctor/physician.
[6] P405: Store
locked up.[4]
P501: Dispose of
contents/contain
erto an
approved waste
disposal plant.[7]

Skin Irritation

walt text
(Category 2) :

Warning

H315: Causes

skin irritation.[1]

P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.
P302+P352: IF
ON SKIN: Wash
with plenty of
soap and water.
[4][6]
P332+P313: If
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skin irritation
occurs: Get
medical

advice/attention.

P305+P351+P33
8:IF IN EYES:
Rinse cautiously
with water for
several minutes.

Remove contact
H319: Causes

wialt text Warning serious eye
(Category 2A) S and easy to do.
irritation.[1]

Eye Irritation lenses, if present
Continue rinsing.
P337+P313: If
eye irritation
persists: Get
medical

advice/attention.

Safe Handling and Storage Protocols

A systematic approach to handling and storage is essential to minimize exposure risks. The
following workflows and protocols should be implemented in all laboratory settings where Ethyl
2-cyanopropanoate is used.

General Handling Workflow
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:
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General laboratory handling workflow for Ethyl 2-cyanopropanoate.
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Storage Requirements

Conditions: Store in a cool, dry, and well-ventilated place, away from heat and sources of
ignition.[2]

 Inert Atmosphere: For long-term storage, maintaining an inert atmosphere (e.g., under
nitrogen or argon) is recommended to preserve purity.[5]

o Container: Keep containers tightly closed to prevent moisture ingress and contamination.

e Incompatibilities: Avoid storage with strong acids, strong bases, oxidizing agents, and
reducing agents.

Emergency and First-Aid Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Event
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Click to download full resolution via product page

First-aid workflow for different exposure routes.

Spill Response Protocol
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Evacuate immediate area

:

Ensure adequate ventilation

Wear appropriate PPE
(respirator, gloves, chemical suit)

Contain the spill with inert material
(vermiculite, sand, or earth)

Collect absorbed material into a suitable
chemical waste container

l

(Clean the contaminated surface thoroughly

l

@ispose of waste according to regulation%

=/

Click to download full resolution via product page

Logical workflow for responding to a spill of Ethyl 2-cyanopropanoate.
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Experimental Protocol: Synthesis of Ethyl 2-
cyanopropanoate

The following is a protocol for the synthesis of Ethyl 2-cyanopropanoate from ethyl 2-
cyanoacetate and iodomethane, with integrated safety precautions. This procedure should only
be performed by trained personnel in a controlled laboratory environment.

Reaction Scheme

Ethyl 2-cyanoacetate \
lodomethane L » Ethyl 2-cyanopropanoate

1.0°Ctort, 3h
2. Aqueous work-u

Sodium Hydride (NaH) in THF

Click to download full resolution via product page

Synthesis of Ethyl 2-cyanopropanoate.

Methodology
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Step

Procedure

Safety Precautions

1. Reagent Preparation

Suspend sodium hydride (60%
in paraffin oil) in dry THF under

a nitrogen atmosphere at 0 °C.

Extreme Flammability &
Reactivity: Sodium hydride
reacts violently with water to
produce flammable hydrogen
gas. All glassware must be
oven-dried, and the reaction
must be conducted under an

inert atmosphere.

2. Addition of Starting Material

Slowly add a solution of ethyl
2-cyanoacetate in THF to the
sodium hydride suspension

using a syringe.

Exothermic Reaction: The
addition should be done slowly
at 0 °C to control the

exothermic reaction.

After stirring for 15 minutes at
0 °C, add iodomethane to the

Toxicity & Volatility:

lodomethane is toxic and a

3. Alkylation reaction mixture. Allow the )
) ) suspected carcinogen. Handle
reaction to stir for 3 hours, )
. only in a fume hood.
warming to room temperature.
Violent Quenching: Unreacted
] Carefully quench the reaction sodium hydride will react
4. Quenching

by the slow addition of water.

violently with water. Quench

slowly at 0 °C.

5. Extraction

Add diethyl ether and wash the

organic layer with brine.

Flammable Solvents: Diethyl
ether is extremely flammable.
Ensure there are no nearby

ignition sources.

6. Drying and Concentration

Dry the organic layer over
anhydrous sodium sulfate
(Na2S0s4) and remove the
solvent under reduced

pressure.

Use of Rotary Evaporator:
Ensure the rotary evaporator is
operated correctly to prevent
solvent bumping and release

of vapors.

7. Purification

Purify the crude product by
silica gel column

chromatography using a

Solvent Handling: Use

appropriate ventilation and
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mixture of ethyl acetate and PPE when handling

hexane as the eluent. chromatography solvents.

This in-depth guide is intended to provide a comprehensive overview of the safety and handling
requirements for Ethyl 2-cyanopropanoate. Always consult the most recent Safety Data Sheet
(SDS) from your supplier before use and ensure that a thorough risk assessment is conducted
for any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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